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Abstract
This technical guide provides an in-depth overview of 4-Methoxy-1-naphthol, a naphthol

derivative with significant biological activities. This document covers the historical context of its

discovery, detailed physicochemical properties, experimental protocols for its synthesis, and its

role as a modulator of key signaling pathways, including the bacterial WalK/WalR two-

component system and the human Pregnane X Receptor (PXR). The information is presented

to support further research and development efforts involving this compound.

Introduction
4-Methoxy-1-naphthol, also known as 1-hydroxy-4-methoxynaphthalene, is a member of the

naphthol class of organic compounds.[1] While its initial discovery and synthesis are not

extensively documented in readily accessible scientific literature, its Beilstein Registry Number

is 1818465, suggesting its presence in the chemical literature for a considerable time. Despite

the limited number of publications specifically focused on this compound, recent research has

highlighted its potential as a novel antibacterial agent and a modulator of human metabolic
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pathways.[2][3] This guide aims to consolidate the available technical information on 4-
Methoxy-1-naphthol to facilitate its study and application in research and drug development.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Methoxy-1-naphthol is presented in the

table below. This data is crucial for its handling, formulation, and analysis.

Property Value Reference(s)

Molecular Formula C₁₁H₁₀O₂ [4]

Molecular Weight 174.20 g/mol

CAS Number 84-85-5

Appearance
Grey to brown-purple

crystalline powder
[5]

Melting Point 126-129 °C

Solubility Soluble in water [3]

IUPAC Name 4-methoxynaphthalen-1-ol [4]

Synonyms

1-Hydroxy-4-

methoxynaphthalene, 4-

Methoxy-α-naphthol, Walrycin

A

[4]

Biological Activity and Signaling Pathways
4-Methoxy-1-naphthol has been identified as a modulator of two significant signaling

pathways, indicating its potential as a therapeutic agent.

Inhibition of the WalK/WalR Two-Component Signal
Transduction System
4-Methoxy-1-naphthol is a novel inhibitor of the WalK/WalR two-component signal

transduction system, which is essential for cell wall metabolism in Gram-positive bacteria.[2][5]
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This system is a promising target for new antibacterial drugs. The WalK sensor kinase, upon

receiving an external signal, autophosphorylates and then transfers the phosphate group to the

WalR response regulator. Phosphorylated WalR then binds to DNA to regulate the expression

of genes involved in cell wall homeostasis. By inhibiting this system, 4-Methoxy-1-naphthol
disrupts bacterial cell wall maintenance, leading to cell death.
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Inhibition of the WalK/WalR signaling pathway by 4-Methoxy-1-naphthol.

Activation of the Human Pregnane X Receptor (PXR)
4-Methoxy-1-naphthol has also been identified as a novel human Pregnane X Receptor

(PXR) activator.[2][3] PXR is a nuclear receptor that plays a crucial role in the metabolism and

clearance of xenobiotics, including many drugs. Upon activation by a ligand, PXR forms a

heterodimer with the Retinoid X Receptor (RXR). This complex then binds to PXR response

elements (PXREs) on the DNA, leading to the transcription of genes encoding drug-

metabolizing enzymes and transporters, such as those in the Cytochrome P450 family (e.g.,

CYP3A4).[6] The activation of PXR by 4-Methoxy-1-naphthol suggests its potential to

influence drug metabolism and highlights the need to consider drug-drug interactions in its

therapeutic application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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